Cas no 6486-93-7 (C.I. 58230)

• Product Name: C.I. 58230
• CAS No: 6486-93-7
• MF: C₁₄H₈O₅
• MW: 256.210324287415
• CID: 525355
• PubChem ID: 436367
• Update Time: 2025-04-19

C.I. 58230 Chemical and Physical Properties

Names and Identifiers

• C.I. 58230
• 1,2,5-trihydroxyanthracene-9,10-dione

• Inchi： 1S/C14H8O5/c15-8-3-1-2-6-10(8)12(17)7-4-5-9(16)14(19)11(7)13(6)18/h1-5,15-16,19H
• InChI Key： FMRLRBCECZNJNN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2C(C3C(=CC=CC=3C(C=21)=O)O)=O)O

Computed Properties

• Exact Mass: 256.037
• Monoisotopic Mass: 256.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.659
• Boiling Point: 467.2°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.772
• PSA: 94.83000
• LogP: 1.57880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones